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Compound of Interest

Compound Name: 5-Hexynenitrile

Cat. No.: B081637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, reactivity, and

applications of 5-Hexynenitrile (CAS: 14918-21-9), a valuable bifunctional molecule in organic

synthesis. Its terminal alkyne and nitrile functionalities make it a versatile building block for the

construction of complex nitrogen-containing heterocyclic compounds and other advanced

molecular architectures.

Core Physicochemical and Spectroscopic
Properties
5-Hexynenitrile is a clear, colorless to amber liquid under standard conditions.[1][2] Its key

physical and chemical properties are summarized in the tables below, providing a foundational

dataset for experimental design and evaluation.

Physicochemical Data
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Property Value Source

CAS Number 14918-21-9 [1][2][3][4]

Molecular Formula C₆H₇N [1][2][3][4][5]

Molecular Weight 93.13 g/mol [3][4][5][6]

Boiling Point 115-117 °C (lit.) [1][2][3]

Density 0.889 g/mL at 25 °C (lit.) [1][2][3]

Refractive Index (n20/D) 1.44 (lit.) [1][2][3]

Flash Point 42 °C (107.6 °F) - closed cup

Solubility
Miscible with water.[1][2]

Soluble in organic solvents.[7]

Storage Temperature 2-8°C [1][2][3]

Spectroscopic Data Summary
Spectroscopic data is crucial for the identification and characterization of 5-Hexynenitrile. Key

spectral information is available from various sources.

Spectrum Type Availability Source

¹H NMR Available [4]

¹³C NMR Available [4]

ATR-IR / FTIR Available [4]

Reactivity and Synthetic Applications
5-Hexynenitrile's utility in organic synthesis stems from the orthogonal reactivity of its two

functional groups: the terminal alkyne and the nitrile.

Alkyne Group Reactivity: The terminal alkyne can participate in a wide range of reactions,

including metal-catalyzed cross-couplings (e.g., Sonogashira), 'click' chemistry (e.g.,
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Copper(I)-catalyzed Azide-Alkyne Cycloaddition - CuAAC), and cycloaddition reactions.

Nitrile Group Reactivity: The nitrile group can be hydrolyzed to a carboxylic acid, reduced to

an amine, or participate in nucleophilic additions to form various heterocycles.

A significant application of 5-Hexynenitrile is in the synthesis of substituted bipyridines. It has

been used in Cobalt(I)-catalyzed [2+2+2] cycloadditions with 1,3-diynes to produce annelated

symmetric and asymmetric 3,3′-disubstituted 2,2′-bipyridines.[2][3] This transformation

highlights its role in constructing complex heterocyclic scaffolds relevant to materials science

and medicinal chemistry.

5-Hexynenitrile +
1,3-Diynes

[2+2+2] Cycloaddition

Reactants

Cobalt(I) Catalyst

Catalysis

Annelated 3,3'-Disubstituted
2,2'-Bipyridines

Yields

Click to download full resolution via product page

Cobalt-catalyzed synthesis of bipyridines.

Experimental Protocols
While specific experimental parameters should be optimized for each unique reaction, a

general methodology for the cobalt-catalyzed cycloaddition is outlined below.

Objective: To synthesize a 3,3'-disubstituted 2,2'-bipyridine via a [2+2+2] cycloaddition reaction.
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Materials:

5-Hexynenitrile (CAS 14918-21-9)

A suitable 1,3-diyne

Cobalt(I) catalyst (e.g., CoBr(PPh₃)₃)

Reducing agent (e.g., Zn dust)

Anhydrous solvent (e.g., THF or Acetonitrile)

Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Methodology:

Preparation: All glassware should be oven-dried and cooled under an inert atmosphere (e.g.,

Argon or Nitrogen). The solvent must be anhydrous.

Catalyst Activation (if necessary): The Cobalt(I) catalytic species is often generated in situ.

This may involve the reduction of a Co(II) or Co(III) precursor in the presence of the desired

ligands.

Reaction Setup: To a reaction vessel under an inert atmosphere, add the 1,3-diyne and the

anhydrous solvent.

Addition of Reagents: Add the Cobalt(I) catalyst to the solution. Subsequently, add 5-
Hexynenitrile, typically via syringe, over a defined period.

Reaction Conditions: The reaction mixture is stirred at a specific temperature (ranging from

room temperature to reflux) for a period determined by reaction monitoring (e.g., TLC or GC-

MS).

Workup: Upon completion, the reaction is quenched (e.g., with water or a mild acid). The

product is extracted into an organic solvent (e.g., ethyl acetate or dichloromethane). The

organic layers are combined, washed (e.g., with brine), dried over an anhydrous salt (e.g.,

Na₂SO₄ or MgSO₄), and filtered.
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Purification: The solvent is removed in vacuo, and the crude product is purified, typically by

column chromatography on silica gel, to yield the desired 3,3'-disubstituted 2,2'-bipyridine.

Characterization: The final product structure and purity are confirmed using analytical

techniques such as NMR (¹H, ¹³C), Mass Spectrometry, and IR spectroscopy.
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General experimental workflow for cycloaddition.
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Safety and Handling
5-Hexynenitrile is a flammable liquid and vapor and is harmful if swallowed, in contact with

skin, or if inhaled.[4][5] It is also known to cause skin and serious eye irritation and may cause

respiratory irritation.[4][5]

Hazard and Precautionary Statements:

Hazard Statements: H226 (Flammable liquid and vapor), H302+H312+H332 (Harmful if

swallowed, in contact with skin or if inhaled), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation).[4]

Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces),

P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312

(IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell),

P304+P340+P312 (IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing).

Personal Protective Equipment (PPE):

Eye/Face Protection: Use of safety glasses with side-shields or chemical goggles is

recommended.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if exposure limits are exceeded or irritation is experienced.

General Hygiene: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][3] Keep away

from sources of ignition.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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